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Compound of Interest

Compound Name: Osbpl7-IN-1

Cat. No.: B8714938 Get Quote

Essential Safety and Handling Guide for Osbpl7-
IN-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Osbpl7-IN-1, a potent, orally active inhibitor of the oxysterol-binding protein like 7 (OSBPL7).[1]

[2][3] Adherence to these procedures is essential to ensure a safe laboratory environment and

to maintain the integrity of your research.

Personal Protective Equipment (PPE)
When handling Osbpl7-IN-1, a comprehensive approach to personal protection is mandatory

to prevent exposure through inhalation, ingestion, or skin contact. The following table

summarizes the required PPE, compiled from general laboratory safety standards for handling

chemical compounds.[4][5][6][7][8]
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Protection Type Required PPE Purpose
Specifications &

Best Practices

Eye and Face

Protection

Safety Goggles, Face

Shield

Protects against

chemical splashes,

dust, and flying debris.

[5][6]

Goggles should have

indirect vents for liquid

handling. A face shield

should be worn over

safety goggles when

there is a significant

splash hazard, such

as during bulk

handling or

dissolution.[5] All eye

and face protection

must be ANSI Z87.1

compliant.[5]

Hand Protection
Chemical-Resistant

Gloves

Prevents skin contact

with the compound.

Disposable nitrile

gloves are the

minimum requirement

for incidental contact.

[5] For prolonged

handling or when

working with solutions,

consider double-

gloving or using

gloves with a higher

level of chemical

resistance. Always

inspect gloves for

tears or degradation

before use and

change them

immediately if

contaminated.[5]

Body Protection Laboratory Coat Shields skin and

personal clothing from

A buttoned, long-

sleeved lab coat is

required.[5][8] For
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spills and

contamination.[6][8]

handling larger

quantities or in

situations with a

higher risk of

splashes, a chemical-

resistant apron over

the lab coat is

recommended.[8]

Respiratory Protection
Respirator (if

applicable)

Prevents inhalation of

the compound,

especially in powder

form.

A risk assessment

should be performed

to determine the need

for respiratory

protection. If handling

the powder outside of

a certified chemical

fume hood, a NIOSH-

approved respirator

(e.g., N95 or higher) is

necessary.[6][8]

Foot Protection Closed-Toe Shoes

Protects feet from

spills and dropped

objects.[6]

Shoes should be

made of a non-porous

material.

Operational Plan: Safe Handling of Osbpl7-IN-1
A systematic approach to handling Osbpl7-IN-1 from receipt to disposal is crucial for safety

and experimental success.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1269826-44-9) match the order.[1]

Store the compound in its original, tightly sealed container in a designated, well-ventilated,

and secure location.
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Storage Conditions:

Powder: -20°C for up to 3 years.[2]

In Solvent: -80°C for up to 1 year.[2]

Stock solutions at -80°C should be used within 6 months, and at -20°C within 1 month.[1]

2. Preparation of Stock Solutions:

All handling of the solid compound should be performed in a certified chemical fume hood to

minimize inhalation risk.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use appropriate tools (e.g., chemical-resistant spatula) for transferring the powder.

Solubility: Osbpl7-IN-1 is soluble in DMSO.[2][9] For example, it is soluble in DMSO at 11

mg/mL (23.74 mM), and sonication is recommended to aid dissolution.[2] Another source

indicates solubility in DMSO at 125 mg/mL with ultrasonic warming to 60°C.[10]

Prepare the stock solution by slowly adding the solvent to the pre-weighed compound.

Clearly label the stock solution container with the compound name, concentration, solvent,

preparation date, and storage conditions.

3. Use in Experiments:

When using Osbpl7-IN-1 in cell-based assays or animal studies, ensure that all procedures

are conducted in a manner that minimizes the generation of aerosols.[2]

For in vitro studies, Osbpl7-IN-1 has been shown to increase plasma membrane ATP-

binding cassette transporter (ABCA1) in cultured human podocytes at concentrations of 1-10

μM.[1][2]

For in vivo studies in mouse models of proteinuric kidney disease, a dosage of 100 mg/kg

administered via oral gavage daily for 28 days has been used.[1][2]
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Always wear the appropriate PPE during experimental procedures.

Disposal Plan
Proper disposal of Osbpl7-IN-1 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Compound: Dispose of as hazardous chemical waste in accordance with local,

state, and federal regulations. Do not dispose of down the drain or in regular trash.

Contaminated Materials: All materials that have come into direct contact with Osbpl7-IN-1
(e.g., pipette tips, microfuge tubes, gloves, bench paper) should be collected in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Osbpl7-IN-1 in a sealed, labeled, and

chemical-resistant waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Osbpl7-IN-
1.

Safe Handling and Disposal Workflow for Osbpl7-IN-1

Receiving and Storage Handling and Preparation Waste Disposal

Receive and Inspect Store at appropriate temperature
(-20°C or -80°C) Prepare Stock Solution in Fume Hood Use in Experiment Collect Contaminated Materials and Solutions Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Osbpl7-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8714938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8714938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

